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Compound of Interest

Compound Name: 2-Ethyl-1-pentene

Cat. No.: B13815229 Get Quote

Structural Visualization of 2-Ethyl-1-Pentene
The molecular structure of 2-ethyl-1-pentene (C₇H₁₄) is characterized by a primary five-carbon

chain, known as a pentene backbone.[1] A double bond is located between the first and second

carbon atoms of this chain, designating it as a "-1-pentene".[1] An ethyl group (-CH₂CH₃) is

attached as a substituent to the second carbon atom of the pentene chain.[1]

The systematic naming "2-ethyl-1-pentene" precisely describes this arrangement: "pent"

indicates a five-carbon parent chain, "-ene" signifies the presence of a double bond, "1-"

specifies the double bond's position, and "2-ethyl" denotes the attachment of an ethyl group at

the second carbon.[1] The molecular formula of this compound is C₇H₁₄, and its molecular

weight is approximately 98.19 g/mol .[2][3]

Below is a two-dimensional visualization of the 2-ethyl-1-pentene structural formula, generated

using the Graphviz DOT language.

Caption: 2D structural formula of 2-ethyl-1-pentene.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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